Cas no 303986-29-0 (4-(DIMETHYLAMINO)-2-(1H-IMIDAZOL-1-YL)NICOTINONITRILE)
4-(DIMETHYLAMINO)-2-(1H-IMIDAZOL-1-YL)NICOTINONITRILE Chemical and Physical Properties
Names and Identifiers
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- 4-(DIMETHYLAMINO)-2-(1H-IMIDAZOL-1-YL)NICOTINONITRILE
- 4-(dimethylamino)-2-(1H-imidazol-1-yl)pyridine-3-carbonitrile
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- MDL: MFCD01314666
- Inchi: 1S/C11H11N5/c1-15(2)10-3-4-14-11(9(10)7-12)16-6-5-13-8-16/h3-6,8H,1-2H3
- InChI Key: PMMAXYGFODZVMX-UHFFFAOYSA-N
- SMILES: C1(N2C=NC=C2)=NC=CC(N(C)C)=C1C#N
4-(DIMETHYLAMINO)-2-(1H-IMIDAZOL-1-YL)NICOTINONITRILE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB296430-100 mg |
4-(Dimethylamino)-2-(1H-imidazol-1-yl)nicotinonitrile; . |
303986-29-0 | 100 mg |
€221.50 | 2023-07-20 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00891344-1g |
4-(Dimethylamino)-2-(1H-imidazol-1-yl)pyridine-3-carbonitrile |
303986-29-0 | 90% | 1g |
¥2401.0 | 2023-03-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676825-1mg |
4-(Dimethylamino)-2-(1H-imidazol-1-yl)nicotinonitrile |
303986-29-0 | 98% | 1mg |
¥499.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676825-2mg |
4-(Dimethylamino)-2-(1H-imidazol-1-yl)nicotinonitrile |
303986-29-0 | 98% | 2mg |
¥578.00 | 2024-08-02 | |
| Ambeed | A886529-1g |
4-(Dimethylamino)-2-(1H-imidazol-1-yl)pyridine-3-carbonitrile |
303986-29-0 | 90% | 1g |
$350.0 | 2024-04-20 | |
| abcr | AB296430-100mg |
4-(Dimethylamino)-2-(1H-imidazol-1-yl)nicotinonitrile; . |
303986-29-0 | 100mg |
€283.50 | 2025-02-13 |
4-(DIMETHYLAMINO)-2-(1H-IMIDAZOL-1-YL)NICOTINONITRILE Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on 4-(DIMETHYLAMINO)-2-(1H-IMIDAZOL-1-YL)NICOTINONITRILE
Introduction to 4-(DIMETHYLAMINO)-2-(1H-IMIDAZOL-1-YL)NICOTINONITRILE (CAS No. 303986-29-0)
4-(DIMETHYLAMINO)-2-(1H-IMIDAZOL-1-YL)NICOTINONITRILE, also known by its CAS number 303986-29-0, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of nicotinonitriles and is characterized by its distinct structural features, including a dimethylamino group and an imidazole ring. These functional groups contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.
The molecular structure of 4-(DIMETHYLAMINO)-2-(1H-IMIDAZOL-1-YL)NICOTINONITRILE (C12H13N5) is particularly intriguing due to its ability to interact with specific biological targets. The presence of the dimethylamino group imparts basic properties, while the imidazole ring provides additional functionalities that can enhance binding affinity and selectivity. These characteristics make it a promising scaffold for the design of novel therapeutic agents.
Recent studies have explored the potential of 4-(DIMETHYLAMINO)-2-(1H-IMIDAZOL-1-YL)NICOTINONITRILE in various therapeutic areas. One notable area of research is its application in the treatment of neurological disorders. Studies have shown that compounds with similar structural features exhibit neuroprotective effects, potentially through their ability to modulate ion channels and receptors involved in neuronal function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of nicotinonitriles, including those with imidazole rings, can effectively inhibit calcium channels, which are implicated in conditions such as epilepsy and neurodegenerative diseases.
In addition to its potential neuroprotective properties, 4-(DIMETHYLAMINO)-2-(1H-IMIDAZOL-1-YL)NICOTINONITRILE has also been investigated for its anti-inflammatory and anti-cancer activities. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can selectively target and inhibit specific enzymes involved in inflammatory pathways, making it a potential candidate for the development of anti-inflammatory drugs. Furthermore, preliminary studies have suggested that it may have cytotoxic effects on certain cancer cell lines, which warrants further investigation into its potential as an anticancer agent.
The synthesis of 4-(DIMETHYLAMINO)-2-(1H-IMIDAZOL-1-YL)NICOTINONITRILE has been optimized using modern synthetic techniques, ensuring high yields and purity. One common approach involves the reaction of 2-chloro-4-cyanopyridine with dimethylamine and 1H-imidazole under controlled conditions. This method provides a robust and scalable route for the production of this compound, facilitating its use in both academic research and industrial applications.
The physicochemical properties of 4-(DIMETHYLAMINO)-2-(1H-IMIDAZOL-1-YL)NICOTINONITRILE, such as its solubility, stability, and bioavailability, are crucial for its effectiveness as a therapeutic agent. Studies have shown that this compound exhibits good solubility in organic solvents and moderate solubility in water, which can be further enhanced through formulation strategies. Its stability under various conditions has also been evaluated, ensuring that it remains active during storage and administration.
Clinical trials are an essential step in translating laboratory findings into practical therapeutic applications. While specific clinical trials involving 4-(DIMETHYLAMINO)-2-(1H-IMIDAZOL-1-YL)NICOTINONITRILE are still in their early stages, preclinical studies have provided promising results. For example, animal models have shown that this compound can effectively reduce inflammation and protect against neuronal damage without significant adverse effects. These findings support the continued exploration of this compound in more advanced clinical settings.
In conclusion, 4-(DIMETHYLAMINO)-2-(1H-IMIDAZOL-1-YL)NICOTINONITRILE (CAS No. 303986-29-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting neurological disorders, inflammation, and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in drug discovery.
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